Cas no 83536-57-6 (pyrene-2-carbonitrile)
pyrene-2-carbonitrile structure
Product Name:pyrene-2-carbonitrile
pyrene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- pyrene-2-carbonitrile
- 83536-57-6
- PYRENECARBONITRILE
- DTXSID601003528
- 2-Cyanopyrene
- SCHEMBL5750960
-
- Inchi： 1S/C17H9N/c18-10-11-8-14-6-4-12-2-1-3-13-5-7-15(9-11)17(14)16(12)13/h1-9H
- InChI Key： OMIHXOAMBGZVHH-UHFFFAOYSA-N
- SMILES： N#CC1C=C2C=CC3=CC=CC4=CC=C(C=1)C2=C34
Computed Properties
- Exact Mass: 227.073499291g/mol
- Monoisotopic Mass: 227.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 23.8Ų
pyrene-2-carbonitrile Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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